Cas no 41348-50-9 ( )

• Product Name: &nbsp
• CAS No: 41348-50-9
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 926881
• PubChem ID: 301086
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 3-[(2,2-dimethyl-3-oxopropyl)-methylamino]-2,2-dimethylpropanal
• 3,3'-(methylimino)bis(2,2-dimethylpropanal)
• AC1L6XNX
• NSC177230
• NSC-177230
• 2,2'-[(Methylazanediyl)bis(methylene)]bis(2-methylpropanal)
• DTXSID20306516
• 3-[(2,2-dimethyl-3-oxo-propyl)-methyl-amino]-2,2-dimethyl-propanal
• DS-004680
• SCHEMBL23521339
• 41348-50-9
•  

• Inchi： 1S/C11H21NO2/c1-10(2,8-13)6-12(5)7-11(3,4)9-14/h8-9H,6-7H2,1-5H3
• InChI Key： XJQPEZWAYFWSGG-UHFFFAOYSA-N
• SMILES： O=CC(C)(C)CN(C)CC(C=O)(C)C

Computed Properties

• Exact Mass: 199.15733
• Monoisotopic Mass: 199.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• PSA: 37.38
• LogP: 1.36840

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines